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Compound of Interest

Compound Name: N,N-Dihexylaniline

CAS No.: 4430-09-5

Cat. No.: B1594244

Get Quote

Executive Summary & Critical Nomenclature
Disambiguation
As a Senior Application Scientist, ensuring absolute registry accuracy is the foundational step

of any drug development or materials science workflow. The initial inquiry references N,N-
Dihexylaniline CAS 7494-06-6. However, cross-referencing authoritative chemical registries

reveals a critical database mismatch. The CAS Registry Number 7494-06-6 actually

corresponds to {[3-(4-bromophenoxy)propyl]sulfanyl}carbonitrile (also known as 3-(4-

Bromophenoxy)propyl thiocyanate) .

The correct, globally recognized CAS Registry Number for N,N-Dihexylaniline is 4430-09-5.

To maintain strict scientific integrity and provide actionable intelligence, this technical guide

focuses entirely on the chemical entity N,N-Dihexylaniline (CAS 4430-09-5), as the structural

name dictates the functional chemistry, reactivity, and methodologies discussed herein.

This whitepaper provides a self-validating framework for the physicochemical profiling,

synthesis, and downstream application of N,N-Dihexylaniline in advanced organic synthesis

and materials science.
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Physicochemical Profiling & Structural Dynamics
Understanding the physical properties of N,N-Dihexylaniline is impossible without analyzing

the structural causality of its two hexyl chains. The substitution of the primary amine protons

with two six-carbon aliphatic chains fundamentally alters the molecule's behavior compared to

native aniline.

The hexyl chains impart extreme lipophilicity, rendering the compound highly soluble in non-

polar organic solvents while completely insoluble in water. Furthermore, the bulky aliphatic

chains create significant steric hindrance around the nitrogen atom. This shielding prevents

direct N-acylation and modulates the basicity of the lone pair, while still allowing the nitrogen to

act as a strong electron-donating group to activate the phenyl ring .

Quantitative Physicochemical Data
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Parameter Value
Causality / Experimental
Significance

Molecular Formula C₁₈H₃₁N

Dictates the high carbon-to-

nitrogen ratio, resulting in

extreme lipophilicity and a high

partition coefficient (LogP).

Molecular Weight 261.45 g/mol

The high molecular mass

requires high-vacuum

distillation for purification to

prevent thermal cracking at

atmospheric pressure.

Boiling Point 165 °C at 2 mmHg

The elevated boiling point

necessitates specialized short-

path distillation apparatus

during isolation.

Density 0.89 g/mL at 25 °C

Less dense than water; reliably

forms the upper organic phase

during aqueous workup and

extraction.

Refractive Index n20/D 1.507

Serves as a rapid In-Process

Quality Control (IPQC) metric

to validate the purity of the

isolated liquid.

Synthetic Methodologies & Workflow
The synthesis of N,N-Dihexylaniline relies on a double nucleophilic aliphatic substitution ( SN​2

) reaction. The protocol below is designed as a self-validating system, incorporating specific In-

Process Quality Control (IPQC) checkpoints to ensure experimental success.

Protocol: Synthesis of N,N-Dihexylaniline via Double N-
Alkylation
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1. Reagent Preparation & Setup: In a dry, 500 mL three-necked round-bottom flask equipped

with a magnetic stirrer, reflux condenser, and internal thermometer, add 46.4 g (0.50 mol) of

aniline and 138.2 g (1.0 mol) of anhydrous potassium carbonate (K₂CO₃). Causality: K₂CO₃ is

chosen as an inorganic acid scavenger. It neutralizes the hydroiodic acid (HI) generated during

alkylation, driving the equilibrium forward without acting as a competing nucleophile .

2. Solvent Addition: Suspend the mixture in 200 mL of absolute ethanol. Causality: Ethanol

serves as a polar protic solvent that adequately solubilizes the alkylating agent while allowing

the inorganic base to function efficiently.

3. Alkylation Initiation: Dropwise, add 212 g (1.0 mol) of 1-iodohexane over 30 minutes.

Causality: Controlled dropwise addition prevents uncontrolled exothermic spikes and minimizes

the formation of quaternary ammonium salts.

4. Reflux & Kinetic Drive: Heat the mixture to reflux (~78 °C) for 24 to 40 hours. Causality: The

steric bulk of the first hexyl chain significantly slows the kinetics of the second SN​2 substitution.

Prolonged heating is mandatory to ensure complete conversion from the mono-alkylated

intermediate to the di-alkylated product.

5. IPQC Validation (Self-Validation Checkpoint): Sample the reaction mixture and perform Thin-

Layer Chromatography (TLC) using a hexane/ethyl acetate (9:1) eluent. The reaction is

complete when the highly polar aniline spot disappears, replaced by a high- Rf​, highly lipophilic

product spot. Alternatively, FTIR can be used to confirm the complete disappearance of N-H

stretching bands (~3300–3500 cm⁻¹).

6. Phase Separation & Extraction: Cool to room temperature, filter off the inorganic salts (KI

and unreacted K₂CO₃), and concentrate the filtrate under reduced pressure. Partition the

residue between 100 mL of water and 100 mL of diethyl ether. Extract the upper organic phase.

7. Purification: Dry the organic phase over anhydrous Na₂SO₄, filter, and evaporate the solvent.

Purify the crude oil via vacuum distillation. Collect the fraction boiling at 165 °C / 2 mmHg.

Confirm final purity via ¹H-NMR (aryl-H to alkyl-H integration ratio must be exactly 5:26).
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Workflow for the synthesis of N,N-Dihexylaniline via double SN2 alkylation.

Mechanistic Reactivity & Downstream Applications
Because the nitrogen lone pair is sterically shielded by the hexyl chains, N,N-Dihexylaniline
exhibits highly predictable and regioselective reactivity. It is a premier building block for

synthesizing non-linear optical (NLO) materials, bisazomethine dyes, and advanced

optoelectronics .

Protocol: Vilsmeier-Haack Formylation to 4-
(Dihexylamino)benzaldehyde
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The most critical downstream application is the synthesis of 4-(dihexylamino)benzaldehyde via

Electrophilic Aromatic Substitution (EAS).

Vilsmeier Reagent Formation: Cool 37 g (0.51 mol) of anhydrous N,N-dimethylformamide

(DMF) to 0 °C. Slowly add 26 g (0.17 mol) of phosphorus oxychloride (POCl₃) dropwise,

maintaining the temperature below 20 °C. Causality: This generates the highly reactive

chloroiminium ion (the Vilsmeier reagent).

Electrophilic Attack: Add 44 g (0.17 mol) of N,N-dihexylaniline dropwise. Causality: The

electron-donating nitrogen activates the ring. Crucially, the bulky hexyl groups sterically block

the ortho positions, directing the electrophile exclusively to the para position, ensuring near

100% regioselectivity .

Hydrolysis & Isolation: Heat the mixture to 100 °C for 3 hours, cool, and pour over crushed

ice. Neutralize with sodium acetate to hydrolyze the iminium intermediate into the target

aldehyde. Extract with dichloromethane and concentrate.
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Mechanistic reactivity profile and downstream applications of N,N-Dihexylaniline.

Safety, Handling, and Storage Protocols
As a self-validating safety system, handling protocols must account for the compound's specific

physicochemical traits.

Hazard Profile: Under GHS classifications, N,N-Dihexylaniline is categorized as a Skin

Irritant (Category 2, H315) and Eye Irritant (Category 2, H319) .
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Handling Causality: Due to its extreme lipophilicity (LogP), the compound can rapidly

penetrate the lipid bilayer of human skin, acting as a carrier for other toxic impurities. Nitrile

gloves (EN 374 standard) and chemical splash goggles are mandatory.

Storage: Store under an inert atmosphere (Argon or Nitrogen) at room temperature or -20 °C

in a tightly sealed amber vial. Causality: The electron-rich aromatic ring is susceptible to slow

air oxidation and photo-degradation over time, which will manifest as a darkening of the pale

yellow liquid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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